4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-methoxy-N-[(3-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H13N3O4S/c1-22-13-7-5-10(6-8-13)14(19)17-15(23)16-11-3-2-4-12(9-11)18(20)21/h2-9H,1H3,(H2,16,17,19,23)
• InChI Key: HMIWSTHIVLAJJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O4S
• DSSTOX Substance ID: DTXSID30971012
• Molecular Weight: 331.3 g/mol
• CAS RN: 5566-77-8

Description

4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide, also known as MNACB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNACB is a thioamide derivative of 3-nitroaniline and has a molecular formula of C14H11N3O4S.

Mechanism of Action

The mechanism of action of 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is not well understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a key role in inflammation. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has also been reported to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been reported to exhibit anti-inflammatory, anticancer, and antimicrobial activities. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has also been reported to induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has several advantages for lab experiments. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is easy to synthesize and purify, and it is stable under normal laboratory conditions. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is also relatively inexpensive compared to other compounds with similar biological activities. However, 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has some limitations for lab experiments. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is not very soluble in water, which limits its use in aqueous solutions. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide is also sensitive to light and air, which can affect its stability.

Future Directions

4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has several potential future directions for scientific research. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide can be used as a building block for the synthesis of novel compounds with potential biological activities. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide can also be modified to improve its solubility and stability. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide can be further studied for its potential applications in drug discovery, material science, and other fields. Further studies are needed to fully understand the mechanism of action of 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide and its potential applications in various fields.

Synthesis Methods

4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide can be synthesized by the reaction of 4-methoxybenzoyl chloride with 3-nitroaniline in the presence of potassium carbonate and carbon disulfide. The reaction takes place in acetonitrile at room temperature and the product is obtained in good yield after purification.

Scientific Research Applications

4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and material science. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has been reported to exhibit anti-inflammatory, anticancer, and antimicrobial activities. 4-methoxy-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide has also been used as a building block for the synthesis of various compounds with potential biological activities.